Cas no 817209-18-0 (Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-)

• Product Name: Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
• CAS No: 817209-18-0
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 715567
• PubChem ID: 46835495
• Update Time: 2025-04-19

Ethanone,1-(2-amino-3-chloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-3-chloro-4-methylphenyl)-
• 1-(2-amino-3-chloro-4-methylphenyl)ethanone
• 817209-18-0
• Ethanone, 1-(2-amino-3-chloro-4-methylphenyl)-
• DTXSID80676429
• AKOS006306173
• 1-(2-Amino-3-chloro-4-methylphenyl)ethan-1-one
• 1-(2-amino-3-chloro-4-methylphenyl)-Ethanone

• Inchi： 1S/C9H10ClNO/c1-5-3-4-7(6(2)12)9(11)8(5)10/h3-4H,11H2,1-2H3
• InChI Key： SYQWAHAWWZTXQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(C(C)=O)=C1N

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų